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Cat. No.: B12362840

Get Quote

Executive Summary

Vanillylamine Hydrochloride (4-Hydroxy-3-methoxybenzylamine HCI) is a critical

phenylpropanoid intermediate, most notably serving as the immediate precursor in the
biomimetic synthesis of capsaicinoids. Its structural integrity—defined by the stability of its 4-
hydroxy-3-methoxy moiety and the reactivity of its primary amine—is paramount for high-yield
conjugation reactions.

This guide provides a definitive physiochemical profile, structural elucidation workflows (NMR,
IR, MS), and quality control protocols. It moves beyond basic data listing to explain the
causality of spectral features and the logic behind analytical method selection.

Part 1: Physicochemical Profile & Stoichiometry

Understanding the precise stoichiometry of the hydrochloride salt is essential for accurate
molarity calculations in synthesis.

Molecular Identity
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Property Specification
4-(Aminomethyl)-2-methoxyphenol

UPAC Name hy(drochloride g "

Common Name Vanillylamine HCI

CAS Number 7149-10-2

Molecular Formula

SMILES COclcc(CN)ceclO.Cl

Molecular Weight Breakdown

In precise quantitative applications (e.g., stoichiometric coupling with acyl chlorides),
researchers must distinguish between the free base and the salt form.

Molar Mass ( g/mol

Component Formula Exact Mass (Da) |
Vanillylamine Cation 154.0868 154.19
Chloride Counterion 34.9689 35.45
Vanillylamine HCI 189.0557 189.64

Critical Note: Commercial samples are often hygroscopic. The theoretical MW of 189.64 g/mol
assumes an anhydrous crystal lattice. For GMP applications, always determine water content

(Karl Fischer) and correct the sample weight:

Part 2: Structural Elucidation (Spectroscopy)
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This section details the expected spectral signatures used to validate the structure. The data
below synthesizes standard organic spectroscopy principles applied to the vanillyl scaffold.

Proton NMR ( H-NMR) Analysis

Solvent: DMSO-

is preferred over
to observe exchangeable protons (Phenolic -OH and Ammonium

) which would otherwise disappear in deuterated water.
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Shift (

ppm)

Multiplicity

Integration

Assignment

Structural
Insight

9.0-95

Broad Singlet

1H

Phenolic -OH

Deshielded by
the aromatic ring;
broadness
indicates H-

bonding.

8.2-8.6

Broad Singlet

3H

Characteristic of
primary amine
salts. Validates
HCI salt

formation.

70-71

Doublet (

Hz)

1H

Ar-H (C2)

meta-coupling to
C6 proton;
deshielded by
OMe/OH groups.

6.8-6.9

Doublet of

Doublets

1H

Ar-H (C6)

Coupled to C5
(ortho) and C2

(meta).

6.7-6.8

Doublet (

Hz)

1H

Ar-H (C5)

Ortho to the
electron-donating

-OH group.

3.8-4.0

Quartet/Singlet

Benzylic

Diagnostic peak.
Appears as a
quartet if

coupling with

is resolved,
otherwise a

broad singlet.

3.7-3.8

Singlet

3H

Methoxy

Strong, sharp

singlet
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confirming the

vanillyl core.

Infrared (FT-IR) Spectroscopy

The IR spectrum of the HCI salt differs significantly from the free base due to the ammonium
group.

e 3200-2800 cm

(Broad): Overlapping stretches of the Phenolic O-H and the Ammonium N-H. The
"ammonium band" is often a broad, continuous absorption in this region, distinct from the
sharper N-H stretches of a free amine.

e ~1600 & 1515 cm

: Aromatic ring skeletal vibrations (C=C stretch).

e 1270 & 1030 cm

. Aryl alkyl ether (C-O-C) asymmetric and symmetric stretching (Methoxy group).

Mass Spectrometry (ESI-MS)

In Positive Electrospray lonization (+ESI), the salt dissociates. You will detect the cation.
e Parent lon:

(corresponding to the protonated free base).

e Fragmentation:

o :Loss of
(Characteristic of primary amines).

o : Subsequent loss of methyl radical from methoxy group (common in lignin-derived
phenolics).
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Part 3: Synthesis & Analytical Workflows

The following diagram illustrates the standard reductive amination pathway used to synthesize
Vanillylamine HCI and the subsequent analytical decision tree.

Synthesis and Analysis Logic Map

HPLC Analysis
(Purity >98%)

Vanillylamine HCI
(Crystalline Solid)

Catalytic Hydrogenation
(H2, Pd/C or Zn/HCI)

(HCl in EtOH)

AgNO3 Titration
(Chloride Content)

Click to download full resolution via product page

Figure 1: Synthesis pathway from Vanillin to Vanillylamine HCI including Critical Quality
Attributes (CQA) checkpoints.

Quality Control Protocols
Protocol A: HPLC Purity Analysis
e Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 pum).

» Mobile Phase:

o A: 0.1% Phosphoric Acid in Water.

o B: Acetonitrile.

o Gradient: 5% B to 60% B over 15 mins.
e Detection: UV @ 280 nm (Absorption max of the vanillyl ring).
e Flow Rate: 1.0 mL/min.

e Retention Time: Vanillylamine elutes early (polar amine) compared to Vanillin.

Protocol B: Chloride Content Determination
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To verify the salt form (Mono-HCI vs Free Base), perform argentometric titration.

Dissolve 100 mg Vanillylamine HCI in 50 mL deionized water.

Add 1 mL 5% Potassium Chromate (

) indicator.

Titrate with 0.1 N Silver Nitrate (

) until a reddish-brown precipitate persists.

Calculation:

Theoretical Cl content = 18.69%.

Part 4: Applications in Drug Development

Vanillylamine HClI is the "amine donor" in the synthesis of Capsaicinoids.
¢ Mechanism: Schotten-Baumann reaction with fatty acid chlorides (e.g., Nonanoyl chloride).

e Relevance: Synthetic capsaicin is used in topical analgesics (TRPV1 agonists) for
neuropathic pain. The purity of the Vanillylamine HCI precursor directly impacts the formation
of impurity "dimers" that can fail pharmaceutical QC.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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